
Proper Disposal of NPS 2390: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nps 2390

Cat. No.: B1680074 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of NPS 2390, a potent, noncompetitive

antagonist of the calcium-sensing receptor (CaSR) and metabotropic glutamate receptors

mGluR1 and mGluR5.

NPS 2390, identified by CAS number 226878-01-9, requires careful management as a

laboratory chemical.[1][2] Adherence to established safety protocols is crucial to mitigate

potential risks to personnel and the environment.

Hazard Identification and Safety Precautions
NPS 2390 is classified as harmful if swallowed and causes skin and serious eye irritation.[2] It

may also cause respiratory irritation.[2] Therefore, appropriate personal protective equipment

(PPE), including protective gloves, clothing, and eye/face protection, must be worn when

handling this compound.[2] Work should be conducted in a well-ventilated area to avoid

inhaling dust, fumes, or vapors.[2]
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Hazard Classification Precautionary Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[2]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[2]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[2]

Specific target organ toxicity, single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation[2]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of NPS 2390
waste. This process is designed to prevent environmental contamination and ensure the safety

of laboratory personnel.

Segregation of Waste:

Collect all waste materials containing NPS 2390, including unused product, contaminated

labware (e.g., pipette tips, vials), and contaminated PPE, in a dedicated and clearly

labeled waste container.

The container must be compatible with the chemical and properly sealed to prevent leaks

or spills.

Treatment of Spills:

In the event of a spill, prevent further leakage if it is safe to do so.

Absorb liquid spills with an inert, finely-powdered liquid-binding material such as diatomite

or universal binders.

Collect the absorbed material and place it into the designated hazardous waste container.

Decontamination:

Decontaminate surfaces and equipment that have come into contact with NPS 2390 by

scrubbing with alcohol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/Calcium-Sensing-Receptor-Antagonists-I.html
https://www.medchemexpress.com/Calcium-Sensing-Receptor-Antagonists-I.html
https://www.medchemexpress.com/Calcium-Sensing-Receptor-Antagonists-I.html
https://www.medchemexpress.com/Calcium-Sensing-Receptor-Antagonists-I.html
https://www.benchchem.com/product/b1680074?utm_src=pdf-body
https://www.benchchem.com/product/b1680074?utm_src=pdf-body
https://www.benchchem.com/product/b1680074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect any cleaning materials (e.g., wipes, swabs) used for decontamination and place

them in the hazardous waste container.

Final Disposal:

Dispose of the sealed waste container through an approved hazardous waste disposal

plant.

It is crucial to avoid releasing NPS 2390 into the environment, as similar compounds can

be very toxic to aquatic life with long-lasting effects.[1] Do not dispose of this chemical

down the drain or in general laboratory trash.

Experimental Protocols
While a specific inactivation protocol for NPS 2390 is not readily available in the provided

search results, the disposal procedure focuses on containment and proper disposal through a

licensed facility. The decontamination step using alcohol is a standard laboratory practice for

many organic compounds.

Visualizing the Disposal Workflow
To further clarify the proper disposal procedures for NPS 2390, the following diagram illustrates

the logical workflow from waste generation to final disposal.
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Caption: Workflow for the safe disposal of NPS 2390 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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